Role of polymer interactions in core–shell filaments in the mechanical properties of 3D printed objects†
RSC Applied Polymers Pub Date: 2024-01-16 DOI: 10.1039/D3LP00168G
Abstract
Multi-component structured filaments offer the potential for enhanced mechanical performance in 3D printed plastics. Here, the interactions between filament components in the core (polycarbonate, PC)–shell (polypropylene, PP) geometry are manipulated by light maleation (1%) of PP to understand how the inclusion of favorable polar interactions and potential grafting reactions at the core–shell interface impact the mechanical performance of the 3D printed parts. The elastic modulus of the 3D printed tensile bars is essentially independent of the shell selection for the fully isotactic PP (iPP) or maleated PP (miPP), but the strain at break is generally significantly improved with the miPP shell to increase the toughness of the printed parts for both flat and stand-on build orientations. This is counter to compression molded specimens where iPP is more ductile than miPP. The mechanical behavior in the flat orientation is consistent with long fiber composites, where the PC core essentially acts as fiber-reinforcement. Tribo-testing results indicate increased friction between miPP and PC through the interaction of the maleate anhydride group with the carbonate relative to the iPP with PC. This small increase in the interfacial interaction between the core and shell polymers with miPP increases the work required to pull out fibers of the stiffer PC from the PP matrix for the flat build orientation and more energy is required to delaminate the core from the shell, which is the loci of failure, when the stand-on build orientation is stretched. The subtle change in chemistry with a maleation of 1% of PP leads to a larger strain at failure and tougher parts due to the interaction with PC. These results illustrate that the selection of the polymers in structured filaments needs to also consider their potential intermolecular interactions including the potential for grafting reactions to best enhance the mechanical response of 3D printed parts.
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